Cas no 61551-59-5 (benzothiazole, 5-butyl- (9ci))

• Product Name: benzothiazole, 5-butyl- (9ci)
• CAS No: 61551-59-5
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 954677
• PubChem ID: 19851312
• Update Time: 2025-04-19

benzothiazole, 5-butyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzothiazole, 5-butyl- (9ci)
• 5-butyl-1,3-benzothiazole
• DB-325991
• Benzothiazole, 5-butyl-
• DTXSID90600614
• SCHEMBL9507208
• 61551-59-5

• Inchi： 1S/C11H13NS/c1-2-3-4-9-5-6-11-10(7-9)12-8-13-11/h5-8H,2-4H2,1H3
• InChI Key： RTXMMELNQPTRPE-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(=C2)CCCC

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų